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Compound of Interest

Compound Name: Ebenifoline E-II

Cat. No.: B14864393 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available scientific literature does not currently provide specific data on the

biological activity, associated signaling pathways, or detailed experimental protocols for the

biological evaluation of Ebenifoline E-II. The following guide presents the known

physicochemical properties of Ebenifoline E-II and contextualizes its potential biological

relevance based on studies of closely related sesquiterpene pyridine alkaloids.

Introduction to Ebenifoline E-II
Ebenifoline E-II is a complex natural product with the molecular formula C48H51NO18. It

belongs to the class of sesquiterpene pyridine alkaloids, which are characterized by a

sesquiterpenoid core linked to a substituted pyridine ring, often forming a macrocyclic structure.

Ebenifoline E-II was first isolated from Maytenus ebenifolia, a plant species belonging to the

Celastraceae family. This family of plants is a rich source of structurally diverse and biologically

active compounds.

Physicochemical Properties
The initial characterization of Ebenifoline E-II was reported as part of a broader study on novel

alkaloids from Maytenus ebenifolia. The following table summarizes its known physicochemical

data.
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Property Value

Molecular Formula C48H51NO18

Appearance Amorphous Solid

Molecular Weight 929.3086 (as determined by HR-FAB-MS)

Data sourced from the primary isolation and structural elucidation study.

Experimental Protocols
While specific experimental protocols for the biological evaluation of Ebenifoline E-II are not

available, this section details a general methodology for the isolation and purification of

sesquiterpene pyridine alkaloids from Maytenus species, as described in the relevant literature.

General Isolation and Purification Workflow
The isolation of Ebenifoline E-II and related alkaloids typically involves a multi-step extraction

and chromatographic process. The following diagram illustrates a representative workflow.
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Extraction

Solvent Partitioning

Chromatographic Separation

Dried Plant Material (e.g., roots, stems)

Methanol (MeOH) Extraction

Crude MeOH Extract

Partitioning between
CHCl3 and H2O

Chloroform (CHCl3) Fraction Aqueous (H2O) Fraction (discarded)

Silica Gel Column Chromatography

Elution with Solvent Gradient
(e.g., CHCl3-MeOH)

Preparative High-Performance
Liquid Chromatography (HPLC)

Pure Ebenifoline E-II
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To cite this document: BenchChem. [An In-depth Technical Guide to Ebenifoline E-II
(C48H51NO18)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14864393#ebenifoline-e-ii-molecular-formula-
c48h51no18]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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